Cas no 6154-30-9 (2,5-Dibromo-4-nitro-1H-imidazole)

• Product Name: 2,5-Dibromo-4-nitro-1H-imidazole
• CAS No: 6154-30-9
• MF: C₃HBr₂N₃O₂
• MW: 270.866938352585
• MDL: MFCD11877989
• CID: 517813
• PubChem ID: 135450683
• Update Time: 2025-08-02

2,5-Dibromo-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-nitro-1H-imidazole
• 1H-Imidazole,2,5-dibromo-4-nitro-
• 2,4-dibromo-5-nitro-1H-imidazole
• 1H-Imidazole,2,4-dibromo-5-nitro
• 2,4(5)-dibromo-5(4)-nitroimidazole
• 2,4-dibromo-5-nitro-1(3)H-imidazole
• 2,4-Dibromo-5-nitroimidazole
• 2,4-DICHLORO-?-NITROSTYRENE
• 2,5-Dibrom-4-nitro-imidazol
• 2,5-dibromo-4-nitroimidazole
• Imidazole,2,4-dibromo-5-nitro
• NSC 222400
• Imidazole, 2,4-dibromo-5-nitro-
• 1H-Imidazole, 2,4-dibromo-5-nitro-
• ZGEMTDYSQTXJOF-UHFFFAOYSA-N
• NSC222400
• Imidazole,4-dibromo-5-nitro-
• 1H-Imidazole,4-dibromo-5-nitro-
• STL373262
• SBB083459
• BBL032072
• MB10621
• 2,4-
• 2,4-Dibromo-5-nitro-1H-imidazole #
• DB-072979
• J-507297
• NSC-222400
• DTXSID80210529
• 6154-30-9
• MFCD11877989
• DS-18292
• CS-0060033
• N10596
• SCHEMBL58940
• AKOS005169805

• MDL： MFCD11877989
• Inchi： 1S/C3HBr2N3O2/c4-1-2(8(9)10)7-3(5)6-1/h(H,6,7)
• InChI Key： ZGEMTDYSQTXJOF-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])NC(=N1)Br

Computed Properties

• Exact Mass: 268.84400
• Monoisotopic Mass: 268.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 2.575
• Boiling Point: 396 ºC
• Flash Point: 193 ºC
• Refractive Index: 1.701
• PSA: 74.50000
• LogP: 2.36610

2,5-Dibromo-4-nitro-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD67443)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,5-Dibromo-4-nitro-1H-imidazole

2,5-Dibromo-4-nitro-1H-imidazole (CAS No: 6154-30-9)

2,5-Dibromo-4-nitro-1H-imidazole is a highly specialized organic compound with the CAS registry number 6154-30-9. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds containing two nitrogen atoms. The presence of bromine and nitro groups in its structure imparts unique chemical properties, making it a subject of interest in various fields of research and industrial applications.

The molecular structure of 2,5-Dibromo-4-nitro-1H-imidazole consists of an imidazole ring with bromine atoms at positions 2 and 5, and a nitro group at position 4. This substitution pattern significantly influences its reactivity, stability, and potential applications. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, particularly in the development of novel pharmaceuticals and agrochemicals.

One of the most notable advancements involving 2,5-Dibromo-4-nitro-1H-imidazole is its application in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules targeting specific enzymes and receptors. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its medicinal applications, 2,5-Dibromo-4-nitro-1H-imidazole has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other porous materials. These materials exhibit exceptional catalytic activity and selectivity, making them valuable in industrial catalysis and gas separation processes.

The synthesis of 2,5-Dibromo-4-nitro-1H-imidazole involves a multi-step process that typically starts with the bromination of an imidazole derivative followed by nitration at the appropriate position. Recent optimizations in this synthesis pathway have focused on improving yield and reducing environmental impact by employing greener reaction conditions and catalysts.

From a safety standpoint, 2,5-Dibromo-4-nitro-1H-imidazole exhibits moderate toxicity profiles under standard laboratory conditions. However, handling precautions are recommended due to the presence of reactive functional groups. Proper storage and disposal practices are essential to ensure compliance with environmental regulations.

In conclusion, 2,5-Dibromo-4-nitro-1H-imidazole (CAS No: 6154-30-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.